Cas no 105875-31-8 (1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester)

• Product Name: 1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester
• CAS No: 105875-31-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 1162172
• Update Time: 2024-07-26

1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester

• Inchi： 1S/C12H19NO3/c1-3-5-6-10-9-11(14)7-8-13(10)12(15)16-4-2/h7-8,10H,3-6,9H2,1-2H3
• InChI Key： KBXLFDUYZBRVGP-UHFFFAOYSA-N
• SMILES： C1(CCCC)N(C(OCC)=O)C=CC(=O)C1

Computed Properties

• Exact Mass: 225.13657

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 325.0±35.0 °C(Predicted)
• PSA: 46.61
• pka: -3.47±0.40(Predicted)